Cas no 827031-53-8 (Quinazoline, 4-chloro-2-methyl-5-nitro-)

• Product Name: Quinazoline, 4-chloro-2-methyl-5-nitro-
• CAS No: 827031-53-8
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• CID: 686190
• PubChem ID: 17985029
• Update Time: 2025-04-19

Quinazoline, 4-chloro-2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 4-chloro-2-methyl-5-nitro-
• 4-chloro-2-methyl-5-nitroquinazoline
• SCHEMBL3107938
• DTXSID40591942
• MHUBZLWSXCZTGU-UHFFFAOYSA-N
• 827031-53-8

• Inchi： 1S/C9H6ClN3O2/c1-5-11-6-3-2-4-7(13(14)15)8(6)9(10)12-5/h2-4H,1H3
• InChI Key： MHUBZLWSXCZTGU-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC=CC2=NC(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.0148541g/mol
• Monoisotopic Mass: 223.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.6Ų